N-(2,5-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide
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Description
N-(2,5-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide is a useful research compound. Its molecular formula is C19H23NO2S and its molecular weight is 329.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Compounds structurally related to "N-(2,5-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide" are often synthesized for their potential biological activities. For example, studies on the synthesis of new derivatives that act as lipoxygenase inhibitors indicate the interest in modifying phenyl and butanamide structures to enhance biological activity (Aziz‐ur‐Rehman et al., 2016). These efforts highlight the ongoing research into compounds with specific substitutions on the phenyl ring for improved pharmacological profiles.
Pharmacological Applications
Butanamide derivatives, including those with modifications similar to "this compound," have been evaluated for their pharmacological effects. Dual inhibitors of cyclooxygenase and lipoxygenase pathways, represented by certain butanamide derivatives, have shown potential in models of pain and inflammation, suggesting a broad interest in such compounds for therapeutic applications (C. Tordjman et al., 2003).
Chemical Properties and Reactions
Research on the chemical properties and reactions of related compounds, such as studies on the aqueous solubilities of alkylphenols and methoxyphenols (Dana Varhanickova et al., 1995), contributes to understanding the physical and chemical behaviors of these substances. This knowledge is crucial for the development of new pharmaceuticals and materials.
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-14-6-7-15(2)18(13-14)20-19(21)5-4-12-23-17-10-8-16(22-3)9-11-17/h6-11,13H,4-5,12H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZVQMZCGEOISAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CCCSC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.